Cas no 2060061-93-8 (2-{1-azabicyclo3.3.1nonan-5-yl}acetic acid)

• Product Name: 2-{1-azabicyclo3.3.1nonan-5-yl}acetic acid
• CAS No: 2060061-93-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• MDL: MFCD30498598
• CID: 5154180
• PubChem ID: 125454700
• Update Time: 2025-10-29

2-{1-azabicyclo3.3.1nonan-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Azabicyclo[3.3.1]nonan-5-yl)acetic acid
• 2-{1-azabicyclo3.3.1nonan-5-yl}acetic acid

• MDL： MFCD30498598
• Inchi： 1S/C10H17NO2/c12-9(13)7-10-3-1-5-11(8-10)6-2-4-10/h1-8H2,(H,12,13)
• InChI Key： XKFUJKZHGWWMPQ-UHFFFAOYSA-N
• SMILES： N12CC(CC(O)=O)(CCC1)CCC2

Additional information on 2-{1-azabicyclo3.3.1nonan-5-yl}acetic acid

2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid (CAS No. 2060061-93-8): A Comprehensive Overview

2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid (CAS No. 2060061-93-8) is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of azabicyclic compounds, which are known for their versatile applications in drug discovery and material science. The 1-azabicyclo[3.3.1]nonane core structure is particularly noteworthy for its potential in modulating biological activity, making it a subject of ongoing scientific exploration.

The molecular formula of 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid is C10H17NO2, and it features a bicyclic framework with a nitrogen atom incorporated into the ring system. This structural motif is often associated with enhanced bioavailability and metabolic stability, which are critical factors in the development of new therapeutic agents. Researchers are increasingly interested in this compound due to its potential role in addressing challenges related to neurodegenerative diseases and inflammatory disorders, which are among the most pressing health concerns today.

One of the key advantages of 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid is its ability to serve as a building block for more complex molecules. Its acetic acid functional group allows for further derivatization, enabling the synthesis of a wide range of analogs with tailored properties. This flexibility has made it a valuable tool in medicinal chemistry, where researchers are constantly seeking novel compounds to target specific biological pathways.

In recent years, the demand for azabicyclic derivatives like 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid has surged, driven by advancements in synthetic methodologies and a growing understanding of their pharmacological potential. The compound's relevance is further highlighted by its inclusion in studies exploring central nervous system (CNS) therapeutics, a field that has seen exponential growth due to the rising prevalence of neurological conditions.

From a commercial perspective, 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its synthesis typically involves multi-step organic reactions, with a focus on achieving high purity and yield. Quality control measures are paramount, given the compound's potential use in high-throughput screening and drug development pipelines.

The future of 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid looks promising, with ongoing research exploring its applications beyond traditional medicinal chemistry. For instance, its utility in catalysis and material science is being investigated, opening new avenues for innovation. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most complex challenges in modern science.

For researchers and industry professionals seeking reliable information on 2-{1-azabicyclo[3.3.1]nonan-5-yl}acetic acid, it is essential to consult peer-reviewed literature and reputable suppliers. The compound's unique properties and broad applicability make it a compelling subject for further study, particularly in the context of personalized medicine and sustainable chemistry, two areas that are increasingly shaping the future of scientific research.